(2-Cyclopropylphenyl)methanamine
Overview
Description
(2-Cyclopropylphenyl)methanamine, also known as 2-CPMA, is an organic compound which is widely used in scientific research. It is a cyclic amine, consisting of a phenyl group attached to a cyclopropyl group, which is connected to a methylamine group. As a result of its structure and properties, 2-CPMA can be used in a variety of laboratory experiments and applications.
Scientific Research Applications
Drug Discovery and Medicinal Chemistry
1-(2-Phenoxyphenyl)methanamines, including compounds like (2-Cyclopropylphenyl)methanamine, are studied for their selective dual serotonin and noradrenaline reuptake pharmacology. Analogues with good in vitro metabolic stability, human Ether-à-go-go-Related Gene (hERG) selectivity, and passive membrane permeability have been identified, highlighting their potential in the development of therapeutic agents (Whitlock et al., 2008).
Catalysis and Chemical Reactions
(4-Phenylquinazolin-2-yl)methanamine, closely related to this compound, has been synthesized and reacted with ruthenium complexes to examine its role in transfer hydrogenation of acetophenone derivatives. The study reported excellent conversions up to 99% and high turnover frequency (TOF) values, demonstrating its potential as a catalyst in organic reactions (Karabuğa et al., 2015).
Organic Synthesis
In organic synthesis, 1-[5-(4-methylphenyl)-1,3,4-oxadiazol-2-yl]methanamine has been synthesized using a polyphosphoric acid condensation route. The compound was characterized spectroscopically, demonstrating the versatility of methanamine derivatives in organic compound synthesis (Shimoga et al., 2018).
Material Science and Nanotechnology
Palladium(II) and platinum(II) metal complexes with iminophosphine ligands, including compounds like N-(2(diphenylphosphino) benzylidene)(phenyl)methanamine, have been synthesized and characterized. These complexes were used as pre-catalysts in Heck and Suzuki cross-coupling reactions, demonstrating the utility of such compounds in the synthesis of advanced materials and in nanotechnology applications (Chiririwa et al., 2013).
Safety and Hazards
properties
IUPAC Name |
(2-cyclopropylphenyl)methanamine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H13N/c11-7-9-3-1-2-4-10(9)8-5-6-8/h1-4,8H,5-7,11H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XSUSWKYDSROWDL-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC1C2=CC=CC=C2CN |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H13N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60553209 |
Source
|
| Record name | 1-(2-Cyclopropylphenyl)methanamine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60553209 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
147.22 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
118184-66-0 |
Source
|
| Record name | 2-Cyclopropylbenzenemethanamine | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=118184-66-0 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 1-(2-Cyclopropylphenyl)methanamine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60553209 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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